Cas no 1445690-87-8 (N-(1-benzyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)-2-chloro-3-fluoropyridine-4-carboxamide)

• Product Name: N-(1-benzyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)-2-chloro-3-fluoropyridine-4-carboxamide
• CAS No: 1445690-87-8
• MF: C₂₀H₁₈ClFN₄O
• MW: 384.834526538849
• CID: 6237522
• PubChem ID: 75394804
• Update Time: 2025-05-22

N-(1-benzyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)-2-chloro-3-fluoropyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)-2-chloro-3-fluoropyridine-4-carboxamide
• EN300-26617075
• AKOS033417425
• N-(1-BENZYL-4,5,6,7-TETRAHYDROINDAZOL-4-YL)-2-CHLORO-3-FLUOROPYRIDINE-4-CARBOXAMIDE
• 1445690-87-8
• Z1545730258

• Inchi： 1S/C20H18ClFN4O/c21-19-18(22)14(9-10-23-19)20(27)25-16-7-4-8-17-15(16)11-24-26(17)12-13-5-2-1-3-6-13/h1-3,5-6,9-11,16H,4,7-8,12H2,(H,25,27)
• InChI Key： NIKHRHOEWXUJHS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)C(NC1C2C=NN(CC3C=CC=CC=3)C=2CCC1)=O)F

Computed Properties

• Exact Mass: 384.1153171g/mol
• Monoisotopic Mass: 384.1153171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.8Ų

Additional information on N-(1-benzyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)-2-chloro-3-fluoropyridine-4-carboxamide

N-(1-Benzyl-4,5,6,7-Tetrahydro-1H-Indazol-4-Yl)-2-Chloro-3-Fluoropyridine-4-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1445690-87-8, known as N-(1-benzyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)-2-chloro-3-fluoropyridine-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential therapeutic applications. Recent advancements in chemical synthesis and biological evaluation have further highlighted its significance in drug discovery.

N-(1-benzyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)-2-chloro-3-fluoropyridine-4-carboxamide belongs to a class of compounds that combine indazole and pyridine moieties. The indazole ring system is a fused bicyclic structure consisting of a benzene ring and an imidazole ring. The presence of the benzyl group at position 1 of the indazole ring introduces steric bulk and enhances the molecule's lipophilicity. This is particularly advantageous for improving drug-like properties such as membrane permeability and bioavailability.

The pyridine ring in this compound is substituted with chlorine at position 2 and fluorine at position 3. These halogen substituents contribute to the molecule's electronic properties and can influence its interactions with biological targets. The carboxamide group at position 4 of the pyridine ring serves as a versatile functional group that can participate in hydrogen bonding, a key interaction in many biochemical processes.

Recent studies have focused on the biological activity of N-(1-benzyl-4,5,6,7-tetrahydro-1H-indazol-4-Yl)-2-chloro-3-fluoropyridine-carboxamide. Researchers have explored its potential as a modulator of various cellular pathways. For instance, investigations into its effects on kinase activity have revealed promising results, suggesting its role in inhibiting enzymes associated with cancer progression.

In addition to its enzymatic targets, this compound has also been studied for its ability to modulate ion channels and G-protein coupled receptors (GPCRs). These findings underscore its versatility as a lead compound in drug discovery programs targeting diverse therapeutic areas such as oncology, neurodegenerative diseases, and cardiovascular disorders.

The synthesis of N-(1-benzylindazolyl)carboxamides has been optimized through various methodologies. Modern synthetic strategies often employ palladium-catalyzed cross-coupling reactions to assemble the indazole core efficiently. This approach not only enhances yield but also facilitates structural diversification for medicinal chemistry campaigns.

From an analytical standpoint, the characterization of this compound relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools provide critical insights into the molecular structure and purity of the compound. Furthermore, computational modeling techniques like molecular docking have been employed to predict binding affinities to target proteins.

Looking ahead, the development of N-(1-benzylindazolyl)carboxamides into clinical candidates will depend on several factors. These include optimizing pharmacokinetic profiles through modifications in substituent patterns and addressing potential toxicity concerns via thorough preclinical evaluations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this area.

In conclusion, N-(1-benzylindazolyl)carboxamides represent a compelling class of compounds with significant potential in drug discovery. Their unique structural features and promising biological activities make them valuable tools for advancing our understanding of complex biological systems. As research continues to unfold, this compound will undoubtedly play a pivotal role in shaping future therapeutic interventions.